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Compound of Interest

Compound Name:
5-Hydroxyindole-3-acetic Acid

(D5)

CAS No.: 1219802-93-3

Cat. No.: B1147737

Get Quote

Application Note: High-Throughput Quantification of Urinary 5-HIAA by LC-MS/MS using D5-

Internal Standard

Executive Summary
This protocol details a robust, high-throughput LC-MS/MS method for the quantification of 5-

Hydroxyindoleacetic acid (5-HIAA) in human urine.[1][2] As the primary metabolite of serotonin,

5-HIAA is the gold-standard biomarker for diagnosing and monitoring neuroendocrine tumors

(NETs), specifically carcinoid syndrome.[3][4]

Unlike traditional HPLC-ECD (Electrochemical Detection) or ELISA methods, which suffer from

long run times and cross-reactivity with dietary indoles, this method utilizes stable isotope

dilution (5-HIAA-d5) to correct for matrix effects and ion suppression. The workflow employs a

"dilute-and-shoot" strategy, minimizing sample preparation time to <5 minutes per plate.
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Serotonin (5-HT) is metabolized by Monoamine Oxidase (MAO) and Aldehyde Dehydrogenase

(ALDH) into 5-HIAA, which is excreted renally. In carcinoid syndrome, enterochromaffin tumors

secrete massive amounts of serotonin, leading to 10-100x elevations in urinary 5-HIAA.

Click to download full resolution via product page

Why 5-HIAA-d5? (The Internal Standard)
Urine is a complex matrix containing salts, urea, and variable pigments that cause ion

suppression in Electrospray Ionization (ESI).

Mechanism: 5-HIAA-d5 (Deuterated) co-elutes with endogenous 5-HIAA.

Correction: Any suppression affecting the analyte affects the IS equally. The ratio of

Analyte/IS remains constant, ensuring quantitative accuracy even in concentrated urine.

Materials & Instrumentation
Reagents

Analyte Standard: 5-Hydroxyindole-3-acetic acid (Sigma-Aldrich or Cerilliant).

Internal Standard: 5-Hydroxyindole-3-acetic acid-d5 (d5-5-HIAA).

Mobile Phase A: Water + 0.1% Formic Acid (LC-MS Grade).

Mobile Phase B: Acetonitrile + 0.1% Formic Acid (LC-MS Grade).

Diluent: 90:10 Water:Methanol + 0.1% Formic Acid.

Instrumentation
LC System: UHPLC (e.g., Waters Acquity or Agilent 1290).

MS System: Triple Quadrupole (e.g., Sciex 6500+ or Thermo Altis).

Column: Waters HSS T3 (
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mm, 1.8 µm) or Phenomenex Kinetex Biphenyl.

Note: A high-strength silica (HSS) or Biphenyl phase is required to retain polar acidic

compounds like 5-HIAA.

Experimental Protocol
Sample Collection & Pre-Analytical Handling

Patient Prep: Avoid serotonin-rich foods (bananas, walnuts, avocados) for 48h prior.

Collection: 24-hour urine collection.[1][4][5][6][7][8]

Preservation: Acidify collection container with 25 mL of 50% Acetic Acid or HCl to maintain

pH 2–4. This prevents oxidation of indoles.

Sample Preparation (Dilute-and-Shoot)
This workflow is designed for speed and automation.[9]

Thaw urine samples and vortex for 10 seconds.

Centrifuge at 3,000 x g for 5 minutes to remove particulates.

Aliquot 50 µL of urine into a 96-well plate.

Add IS: Add 450 µL of Internal Standard Working Solution (100 ng/mL 5-HIAA-d5 in Diluent).

Mix: Aspirate/dispense or shake plate (1000 rpm, 2 min).

Inject: 5 µL onto the LC-MS/MS.
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LC-MS/MS Conditions
Chromatography (Gradient)
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Flow Rate: 0.4 mL/min

Column Temp: 40°C

Run Time: 3.5 minutes

Time (min)
% Mobile Phase A
(Water)

% Mobile Phase B
(ACN)

Action

0.00 98 2 Loading

0.50 98 2 Hold

2.00 40 60 Elution

2.10 5 95 Wash

2.60 5 95 Wash

2.70 98 2 Re-equilibration

3.50 98 2 End

Mass Spectrometry (MRM Parameters)
Ionization: Electrospray Ionization (ESI)[6]

Polarity:Positive (+)

Note: While 5-HIAA is an acid, Positive mode is often preferred in modern methods to

allow simultaneous detection of Serotonin (which requires positive mode) in the same run.

If measuring only 5-HIAA, Negative mode (

) is also valid and highly sensitive.

Source Temp: 500°C

Spray Voltage: 3500 V
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Compound
Precursor
(m/z)

Product
(m/z)

Cone
Voltage (V)

Collision
Energy (eV)

Role

5-HIAA 192.1 146.1 25 20 Quantifier

5-HIAA 192.1 118.1 25 35 Qualifier

5-HIAA-d5 197.1 151.1 25 20 Internal Std

Validation & Performance
A self-validating system requires strict QC criteria.

Linearity: 0.5 mg/L to 100 mg/L (

).

Precision: Intra-day CV < 5%; Inter-day CV < 8%.

Accuracy: Spike recovery 90–110%.[8]

Reference Range:

Normal: < 10 mg/24h (< 52 µmol/24h).[10][11]

Carcinoid Suspicion: > 25 mg/24h.

Troubleshooting Guide
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Issue Probable Cause Corrective Action

Peak Tailing
Column contamination or pH

mismatch.

Replace guard column; ensure

Mobile Phase A is acidic (pH

~2.6).

Low Sensitivity Ion suppression from salt.

Increase dilution factor (1:20)

or divert flow to waste for first

0.8 min.

Retention Shift Organic content in sample.

Ensure samples are diluted

with aqueous buffer, not pure

organic solvent.
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Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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